Cas no 289902-87-0 (Diethyl 2-(3,4-dimethylbenzyl)malonate)

Diethyl 2-(3,4-dimethylbenzyl)malonate is a versatile malonate ester derivative featuring a 3,4-dimethylbenzyl substituent at the 2-position. This compound is primarily used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its malonate moiety enables facile alkylation, condensation, and cyclization reactions, while the aromatic dimethylbenzyl group enhances stability and reactivity in targeted transformations. The diethyl ester functionality ensures good solubility in organic solvents, facilitating handling in synthetic workflows. This reagent is valued for its consistent purity and reliability in multi-step syntheses, making it a practical choice for researchers developing complex molecular architectures.
Diethyl 2-(3,4-dimethylbenzyl)malonate structure
289902-87-0 structure
Product Name:Diethyl 2-(3,4-dimethylbenzyl)malonate
CAS No:289902-87-0
MF:C16H22O4
MW:278.343485355377
CID:239057
PubChem ID:18407327
Update Time:2025-06-08

Diethyl 2-(3,4-dimethylbenzyl)malonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-(3,4-dimethylbenzyl)malonate
    • diethyl 2-[(3,4-dimethylphenyl)methyl]propanedioate
    • Propanedioic acid, 2-[(3,4-dimethylphenyl)methyl]-, 1,3-diethyl ester
    • diethyl 3,4-dimethylbenzylmalonate
    • I01-9383
    • DTXSID60593468
    • AKOS015891392
    • SCHEMBL7648422
    • FT-0749811
    • 2-[(3,4-Dimethylphenyl)methyl]-propanedioic acid 1,3-diethyl ester
    • 289902-87-0
    • diethyl 2-[(3, 4-dimethylphenyl)methyl]propanedioate
    • Diethyl2-(3,4-dimethylbenzyl)malonate
    • Diethyl [(3,4-dimethylphenyl)methyl]propanedioate
    • DB-014751
    • Inchi： 1S/C16H22O4/c1-5-19-15(17)14(16(18)20-6-2)10-13-8-7-11(3)12(4)9-13/h7-9,14H,5-6,10H2,1-4H3
    • InChI Key： LYGVZJCEQZMAOO-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(=O)OCC)CC1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 278.15200
  • Monoisotopic Mass: 278.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.58830

Diethyl 2-(3,4-dimethylbenzyl)malonate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyl 2-(3,4-dimethylbenzyl)malonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140871-1g
Diethyl 2-(3,4-dimethylbenzyl)malonate
 289902-87-0 95%
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 $400.00 2023-09-02
Chemenu
CM122652-1g
diethyl 2-(3,4-dimethylbenzyl)malonate
 289902-87-0 95%
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 $282 2023-01-09
Crysdot LLC
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Diethyl 2-(3,4-dimethylbenzyl)malonate
 289902-87-0 95+%
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 $299 2024-07-24

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